Cas no 1171918-03-8 (3-Chlorosulfonylindole-2-carboxylic acid ethyl ester)
1171918-03-8 structure
Product Name:3-Chlorosulfonylindole-2-carboxylic acid ethyl ester
CAS No:1171918-03-8
MF:C11H10ClNO4S
MW:287.719400882721
MDL:MFCD12028564
CID:2129859
Update Time:2023-08-04
3-Chlorosulfonylindole-2-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Chlorosulfonylindole-2-carboxylic acid ethyl ester
- 3-Chlorosulfonylindole-2-carboxylic acid ethylester
- BB 0261163
-
- MDL: MFCD12028564
- Inchi: 1S/C11H10ClNO4S/c1-2-17-11(14)9-10(18(12,15)16)7-5-3-4-6-8(7)13-9/h3-6,13H,2H2,1H3
- InChI Key: WJBJGUGROYHJNU-UHFFFAOYSA-N
- SMILES: ClS(C1=C(C(=O)OCC)NC2C=CC=CC1=2)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 419
- Topological Polar Surface Area: 84.6
3-Chlorosulfonylindole-2-carboxylic acid ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 041219-500mg |
3-Chlorosulfonylindole-2-carboxylic acid ethylester |
1171918-03-8 | 500mg |
$310.00 | 2023-09-09 |
3-Chlorosulfonylindole-2-carboxylic acid ethyl ester Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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